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Compound of Interest

Compound Name:
2-methoxy-N-methyl-5-

nitrobenzamide

Cat. No.: B8696440

Get Quote

Executive Summary & Chemical Profile
This guide provides an operational framework for the disposal of 2-methoxy-N-methyl-5-
nitrobenzamide. As a nitro-aromatic amide, this compound presents specific stability and

toxicity challenges that distinguish it from standard organic waste.

Unlike common solvents, the presence of the nitro group (

) at the 5-position introduces a potential for energetic decomposition under thermal stress,
while the amide linkage requires segregation from strong hydrolysis agents.

Chemical Identity & Properties
Note: Specific physical data is derived from structural analogs (e.g., Methyl 2-methoxy-5-

nitrobenzoate) where exact experimental data for this specific isomer is proprietary.
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Property Description

Chemical Structure

Benzamide core with a nitro group (pos. 5),

methoxy group (pos. 2), and N-methyl

substitution.[1]

Physical State Solid (Typically yellow to tan crystalline powder).

Reactivity

Energetic Potential: Nitro-aromatics can be

shock/heat sensitive.[2] Redox: Incompatible

with strong reducing agents (e.g., hydrides,

zinc).

Solubility
Low water solubility; soluble in organic solvents

(DMSO, Methanol, DCM).

Primary Hazards
Skin/Eye Irritant (H315/H319), Potential

Mutagen (Nitro-aromatic characteristic).

Hazard Assessment & Segregation Logic (The
"Why")
Effective disposal is not merely "throwing away"; it is the neutralization of potential energy.

The Nitro-Aromatic Risk
The primary concern with 2-methoxy-N-methyl-5-nitrobenzamide is the nitro group. While

benzamides are generally stable, the introduction of a nitro group lowers the decomposition

temperature.

Mechanism: In the presence of strong bases or heat, the nitro group can facilitate rapid

oxidation of the organic framework.

Operational Rule: Never dispose of this compound in "General Organic Waste" containers

that may contain oxidizers (Peroxides) or strong reducers, as this creates a "runaway

reaction" risk in the waste drum.

The Amide Hydrolysis Risk
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Mechanism: Amides hydrolyze in the presence of strong acids or bases, releasing the amine

(methylamine) and the corresponding benzoic acid derivative.

Operational Rule: Segregate from acidic/basic waste streams to prevent heat-generating

hydrolysis in the waste container.

Decision Matrix: Disposal Workflow
The following workflow illustrates the decision logic for disposing of 2-methoxy-N-methyl-5-
nitrobenzamide, ensuring compliance and safety.
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Waste Assessment:
2-methoxy-N-methyl-5-nitrobenzamide

Determine Physical State

Solid Waste
(Pure or Contaminated Solids)

Liquid Waste
(Dissolved in Solvent)

Double Bag in
Anti-Static Polyethylene

Check Solvent Compatibility
(No Peroxides/Reducers)

Place in HDPE
Wide-Mouth Drum

Labeling:
'Hazardous Waste - Toxic/Irritant'
List: Nitrobenzamide Derivative

Collect in Amber Glass
or HDPE Carboy

Final Disposal:
High-Temperature Incineration

(RCRA Permitted Facility)

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging nitrobenzamide waste based on physical

state.

Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
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Use this for expired shelf-stock or solid reaction byproducts.

Personal Protective Equipment (PPE): Nitrile gloves (double gloving recommended), lab

coat, and safety goggles. Use a powder hood to prevent inhalation.

Primary Containment: Transfer the solid material into a clear, sealable polyethylene bag

(minimum 2 mil thickness).

Why? This prevents dust generation during transport.[3][4][5]

Secondary Containment: Place the sealed bag into a secondary screw-top container (HDPE

jar or wide-mouth drum).

Labeling: Attach a hazardous waste tag immediately.

Must Read: "Hazardous Waste - Solid."

Constituents: "2-methoxy-N-methyl-5-nitrobenzamide."[1][6]

Hazard Check: Check "Toxic" and "Irritant."

Protocol B: Liquid Waste Disposal (Solutions)
Use this for mother liquors or reaction mixtures.

Solvent Verification: Ensure the carrier solvent is compatible.

Safe Solvents: Methanol, Ethanol, DMSO, Dichloromethane, Ethyl Acetate.

Unsafe Solvents: Ethers (unless peroxide-tested), strong acids/bases.

Dilution (Optional but Recommended): If the concentration is >10%, dilute with a compatible

combustible solvent (e.g., Ethanol) to desensitize the nitro group.

Container Selection: Use Amber Glass (if photosensitive) or HDPE carboys.

Ventilation: Leave 10% headspace in the container to allow for thermal expansion.

Segregation: Do NOT mix with metal hydride wastes (e.g., LiAlH4 residues) or oxidizers.
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Regulatory Compliance & Waste Codes
Proper coding ensures the waste is routed to the correct destruction facility (Incinerator vs.

Landfill).

RCRA Classification (USA)
This compound is not a specific "P-listed" or "U-listed" chemical (unlike its analog,

Nitrobenzene - U169). Therefore, it is classified by characteristic:

Ignitability (D001): Applicable if dissolved in flammable solvents (Flash point <60°C).

Reactivity (D003):Rarely applied unless the specific batch is shown to be explosive, but

"Nitro" status warrants caution.

Toxicity: If no specific code applies, it is often managed as Non-Regulated Chemical Waste

(if non-hazardous by characteristic) or State-Regulated Hazardous Waste depending on

local laws (e.g., California).

Recommendation: To ensure maximum safety and compliance, classify as Hazardous Waste

destined for Fuel Blending/Incineration.

European Waste Catalogue (EWC)
Code: 16 05 06* (Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals).

Emergency Contingencies
Spills (Solid)

Isolate: Evacuate the immediate area.

Dampen: Gently mist the powder with an inert solvent (like mineral oil or water, if compatible)

to prevent dust clouds. Dust from nitro compounds can be explosive.

Sweep: Use spark-proof tools (plastic scoop) to collect.
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Clean: Wash surface with soap and water; do not use bleach (potential reaction with

amines/amides).

Accidental Exposure
Skin: Wash immediately with soap and water for 15 minutes.[7] Nitro compounds can absorb

through skin.

Eyes: Rinse for 15 minutes.[3][4][7] Seek medical attention.

References
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 12091 (4-Nitrobenzamide - Analog).[2] Retrieved from [Link][2]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual 2014. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets. Retrieved from [Link]

National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards. National Academies Press. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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